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Compound of Interest

Compound Name: CDD3506

Cat. No.: B1139400

For Researchers, Scientists, and Drug Development Professionals

Introduction

CDD3506 is a small molecule inhibitor of Cytochrome P450 enzymes.[1] Accurate and
consistent preparation of stock solutions is critical for reproducible experimental results. These
application notes provide a detailed protocol for the preparation, storage, and handling of
CDD3506 stock solutions for use in in vitro and in vivo research applications.

Quantitative Data Summary

For ease of use, the key quantitative data for CDD3506 is summarized in the table below.
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Property Value Source
Molecular Formula C22H19Ns [1]
Molecular Weight 325.41 g/mol [1]
Appearance Light brown to brown solid [1]
Solubility Soluble in Dimethyl Sulfoxide 1]

(DMSO)

Recommended Solvent

Dimethyl Sulfoxide (DMSO)

Typical Stock Conc.

10 mM

Storage (Powder)

-20°C

Storage (Solution)

-20°C or -80°C

Experimental Protocols
Materials

Stock Solution Preparation (10 mM)

CDD3506 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

o Preparation: Perform all steps in a chemical fume hood to avoid inhalation of the compound

and solvent vapors. Ensure all glassware and equipment are clean and dry.
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» Weighing: Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.
Carefully weigh out the desired amount of CDD3506 powder. For example, to prepare 1 mL
of a 10 mM stock solution, weigh out 3.254 mg of CDD3506.

o Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 325.41 g/mol = 0.0032541 g = 3.254 mg

 Dissolution: Add the appropriate volume of anhydrous DMSO to the tube containing the
CDD3506 powder. For the example above, add 1 mL of DMSO.

e Mixing: Tightly cap the tube and vortex thoroughly until the compound is completely
dissolved. Visually inspect the solution to ensure no solid particles remain. Gentle warming in
a 37°C water bath can be used to aid dissolution if necessary, but allow the solution to return
to room temperature before storage.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile, amber microcentrifuge tubes. Store the aliquots at
-20°C or -80°C for long-term stability.

Working Solution Preparation

For cell-based assays, it is recommended to dilute the DMSO stock solution in the appropriate
cell culture medium. To minimize solvent toxicity, the final concentration of DMSO in the culture
medium should be kept low, typically below 0.5%.

Mandatory Visualizations
CDD3506 Preparation Workflow
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Caption: Workflow for preparing CDD3506 stock solution.

Cytochrome P450 Catalytic Cycle
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Caption: Simplified Cytochrome P450 catalytic cycle and the point of inhibition by CDD3506.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1139400#preparing-cdd3506-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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